1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone

• IUPAC Name: 1-[4-amino-2-(4-ethoxyanilino)-1,3-thiazol-5-yl]-2,2-dimethylpropan-1-one
• InChI: InChI=1S/C16H21N3O2S/c1-5-21-11-8-6-10(7-9-11)18-15-19-14(17)12(22-15)13(20)16(2,3)4/h6-9H,5,17H2,1-4H3,(H,18,19)
• InChI Key: WCTLVPZBYSDTAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC2=NC(=C(S2)C(=O)C(C)(C)C)N
• Molecular Formula: C16H21N3O2S
• Molecular Weight: 319.4 g/mol

Description

1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone, also known as EATP, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in various fields. EATP is a thiazole-based compound that has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone is not fully understood. However, studies have shown that 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone can induce apoptosis in cancer cells by activating the caspase pathway. 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone has also been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane.
Biochemical and Physiological Effects:
1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone has been shown to have various biochemical and physiological effects. Studies have shown that 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone can induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation. 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone has also been shown to have antioxidant properties, making it a potential candidate for the prevention of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone in lab experiments is its potential applications in various fields of scientific research, including cancer research and antimicrobial research. However, one of the limitations of using 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone in lab experiments is its potential toxicity, which requires careful attention to the dosage and concentration used in experiments.

Future Directions

There are several future directions for the research on 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone. One potential direction is the development of 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone-based cancer therapies. Another potential direction is the development of 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone-based antibiotics. Further research is also needed to fully understand the mechanism of action of 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone and its potential applications in various fields of scientific research.

Synthesis Methods

1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone has been synthesized through various methods, including the reaction of 4-amino-2-ethoxybenzenethiol with 4-ethoxybenzoyl chloride followed by the reaction with methyl isobutyl ketone. Another method involves the reaction of 4-amino-2-ethoxybenzenethiol with 4-ethoxybenzoyl chloride followed by the reaction with 2,2-dimethyl-1-propanone. The synthesis of 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone requires careful attention to the reaction conditions to ensure the purity and yield of the final product.

Scientific Research Applications

1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone has shown potential applications in various fields of scientific research. One of the most promising applications of 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone is in the field of cancer research. Studies have shown that 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone can induce apoptosis in cancer cells, making it a potential candidate for cancer therapy. 1-{4-amino-2-[(4-ethoxyphenyl)amino]-1,3-thiazol-5-yl}-2,2-dimethyl-1-propanone has also been shown to have antimicrobial activity, making it a potential candidate for the development of new antibiotics.